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Compound of Interest

Compound Name: Formetanate hydrochloride

Cat. No.: B1673543

Formetanate Hydrochloride Technical Grade: A
Comprehensive Technical Guide

This guide provides an in-depth overview of the physical and chemical properties of technical
grade Formetanate hydrochloride, tailored for researchers, scientists, and professionals in
drug development. The information presented herein is a synthesis of publicly available data,
with a focus on quantitative data, experimental protocols, and the underlying mechanisms of
action.

Chemical Identity and Physical Properties

Formetanate hydrochloride is a carbamate insecticide and acaricide known for its efficacy
against a range of agricultural pests.[1][2][3] It functions as a cholinesterase inhibitor, leading to
neurotoxicity in insects.[3][4] The technical grade product typically appears as a white to
yellowish crystalline solid or powder with a faint odor.[5][6]

Table 1: Chemical Identifiers for Formetanate Hydrochloride
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Identifier

Value

CAS Number

23422-53-9[5]

Molecular Formula

C11H16CINsO2[5][7][8][9][10]

Molecular Weight 257.72 g/mol [5][7][8][10][11][12]
3-(dimethylaminomethylideneamino)phenyl] N-

IUPAC Name 13 Y Y Jphenyl
methylcarbamate;hydrochloride[3][5][6]
Carzol, Dicarzol, Formetanate

Synonyms

monohydrochloride[1][9]

Table 2: Physical and Chemical Properties of Formetanate Hydrochloride

Property

Value

Melting Point

Decomposes at approximately 200-202 °C (392-
396 °F)[5]

Vapor Pressure

2 x 1078 mmHg[13]

pKa

8.0 (base)[10]

Log(Kow)

Data not readily available

Solubility

Formetanate hydrochloride exhibits high solubility in water, a key property for its formulation

and application as a water-soluble powder or granule.[1] Its solubility in various organic

solvents has also been characterized.

Table 3: Solubility of Formetanate Hydrochloride
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Solvent Solubility Temperature (°C)
Water 822,000 mg/L[1] 20

Methanol ~250,000 mg/L (25%)[6] Not specified
Acetone <1,000 mg/L (<0.1%)[6] Not specified
Chloroform 2,000 mg/L (0.2%)[6] Not specified
n-Hexane <1,000 mg/L (<0.1%)[4][6] Not specified

Ethyl Acetate <0.05 g/100 mL[4] Not specified
Toluene 0.001 g/100 mL[4] Not specified

Chemical Stability and Reactivity

Formetanate hydrochloride is a carbamate ester and is incompatible with strong acids,
bases, and strong reducing agents.[13] It is hygroscopic and sensitive to decomposition at high
temperatures.[1] The stability of formetanate hydrochloride in aqueous solutions is pH-
dependent. It shows negligible decomposition under acidic conditions (pH 2.6) for several
weeks.[14] However, it undergoes substantial decomposition within hours under basic
conditions (pH 11).[14] The formamidine group is more susceptible to hydrolysis under basic
conditions than the carbamate group.[14][15][16] Under mildly basic conditions (pH 7.6), the
half-life of the formamidine group is approximately 14.4 hours, while under strongly basic
conditions (pH 12.6), it is 3.9 hours.[14][15][16] The carbamate group is more resistant to base-
promoted degradation, with a potential longevity exceeding six months.[14][15][16]

Experimental Protocols
Synthesis of Formetanate Hydrochloride

The commercial production of formetanate hydrochloride involves a multi-step synthesis. The
process begins with the synthesis of the formetanate base, which is then converted to the
hydrochloride salt.[1] A general method involves the reaction of m-
(((dimethylamino)methylene)amino)phenol with methyl isocyanate.[2]
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m-(((dimethylamino)methylene)amino)phenol Methyl Isocyanate

Formetanate Base Hydrochloric Acid

Formetanate Hydrochloride

Click to download full resolution via product page

Synthesis of Formetanate Hydrochloride.

Analytical Method for Determination in Agricultural
Products

A common method for the determination of formetanate hydrochloride residues in agricultural
products is Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).[17][18]

Experimental Workflow:

o Extraction: The sample (e.g., fruit, vegetable) is homogenized and extracted with acetonitrile.
[17][18] Formetanate hydrochloride is stable in acetonitrile.[17][18]

 Purification: The crude extract is purified using a combination of ethylenediamine-N-propyl
silylation silica gel and graphite carbon mini columns.[17][18]

e Quantification: The purified sample is analyzed by LC-MS/MS. Quantification is typically
performed using an external solvent calibration curve.[17][18]

This method has been validated for a variety of agricultural products, including brown rice,
soybean, spinach, cabbage, potato, apple, orange, lime, nectarine, and green tea, with
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average recoveries ranging from 92.3% to 103% and a limit of quantitation of 0.01 mg/kg.[17]
[18]
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Analytical workflow for Formetanate Hydrochloride.

Mechanism of Action

Formetanate hydrochloride is a reversible inhibitor of the enzyme acetylcholinesterase
(AChE).[1][4][19] AChE is responsible for the breakdown of the neurotransmitter acetylcholine

at synaptic junctions.[3]
Signaling Pathway:

» Binding: Formetanate hydrochloride carbamylates the active site of AChE, forming an
unstable complex.[19]

e Inhibition: This binding prevents AChE from hydrolyzing acetylcholine.
o Accumulation: Consequently, acetylcholine accumulates in the synapse.[3]

o Neurotoxicity: The excess acetylcholine leads to continuous nerve impulse transmission,
resulting in convulsions and ultimately, the death of the insect.[3]

The inhibition of AChE by carbamates like formetanate is reversible, unlike the irreversible

inhibition caused by organophosphates.[4][19]

Mechanism of Cholinesterase Inhibition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://pubmed.ncbi.nlm.nih.gov/29081458/
https://pubmed.ncbi.nlm.nih.gov/29081458/
https://pubchem.ncbi.nlm.nih.gov/compound/Formetanate
https://www.benchchem.com/product/b1673543#physical-and-chemical-properties-of-formetanate-hydrochloride-technical-grade
https://www.benchchem.com/product/b1673543#physical-and-chemical-properties-of-formetanate-hydrochloride-technical-grade
https://www.benchchem.com/product/b1673543#physical-and-chemical-properties-of-formetanate-hydrochloride-technical-grade
https://www.benchchem.com/product/b1673543#physical-and-chemical-properties-of-formetanate-hydrochloride-technical-grade
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1673543?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1673543?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

